Cas no 167959-14-0 (1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-)
167959-14-0 structure
Product Name:1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
CAS No:167959-14-0
MF:C15H11N3O
MW:249.267342805862
CID:1355731
Update Time:2024-08-17
1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
- 1H-Benzimidazole-6-carbonitrile, 2-(4-methoxyphenyl)-
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- Inchi: 1S/C15H11N3O/c1-19-12-5-3-11(4-6-12)15-17-13-7-2-10(9-16)8-14(13)18-15/h2-8H,1H3,(H,17,18)
- InChI Key: JTDTWUAEZBPWDN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)NC2=CC(C#N)=CC=C2N=1
Computed Properties
- Exact Mass: 249.09033
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 499.7±51.0 °C(Predicted)
- PSA: 61.7
- pka: 9.97±0.10(Predicted)
1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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